Cas no 24131-34-8 (Tetra-Me ether-2,3',4,5'-Tetrahydroxybibenzyl)

Tetra-Me ether-2,3',4,5'-Tetrahydroxybibenzyl structure
24131-34-8 structure
Product Name:Tetra-Me ether-2,3',4,5'-Tetrahydroxybibenzyl
CAS No:24131-34-8
MF:C18H22O4
MW:302.364885807037
CID:2001338
PubChem ID:44419367
Update Time:2025-04-21

Tetra-Me ether-2,3',4,5'-Tetrahydroxybibenzyl Chemical and Physical Properties

Names and Identifiers

    • Tetra-Me ether-2,3',4,5'-Tetrahydroxybibenzyl
    • SCHEMBL16888436
    • DTXSID001213474
    • 2,4,3',5'-tetramethoxybibenzyl
    • 24131-34-8
    • BDBM50193673
    • CHEMBL222164
    • 2,4,3'',5''-tetramethoxybibenzyl
    • 1-[2-(3,5-Dimethoxyphenyl)ethyl]-2,4-dimethoxybenzene
    • Inchi: 1S/C18H22O4/c1-19-15-8-7-14(18(12-15)22-4)6-5-13-9-16(20-2)11-17(10-13)21-3/h7-12H,5-6H2,1-4H3
    • InChI Key: DCXIHQRTYWSKKA-UHFFFAOYSA-N
    • SMILES: COC1C=C(OC)C(CCC2C=C(OC)C=C(OC)C=2)=CC=1

Computed Properties

  • Exact Mass: 302.15180918Da
  • Monoisotopic Mass: 302.15180918Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 36.9Ų
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